N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide
Overview
Description
N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide, also known as AM251, is a synthetic cannabinoid receptor antagonist that has been widely used in scientific research. It was first synthesized in 1999 and has since been used to study the endocannabinoid system and its role in various physiological processes.
Mechanism of Action
N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide is a selective antagonist of the cannabinoid receptor type 1 (CB1), which is primarily found in the central nervous system. It works by blocking the binding of endogenous cannabinoids, such as anandamide and 2-arachidonoylglycerol, to the CB1 receptor, thereby reducing their effects on the body.
Biochemical and Physiological Effects:
N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of pain, anxiety, and inflammation. It has also been shown to affect the cardiovascular system, the gastrointestinal tract, and the immune system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide in lab experiments is its selectivity for the CB1 receptor, which allows researchers to study the specific effects of endocannabinoids on this receptor. However, one limitation of using N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research involving N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide, including the development of more selective CB1 receptor antagonists, the investigation of the effects of endocannabinoids on other receptors, and the exploration of the therapeutic potential of cannabinoids in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanisms underlying the effects of N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide on the body and to determine its safety and efficacy for clinical use.
Scientific Research Applications
N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been used to investigate the effects of cannabinoids on pain, anxiety, and inflammation, as well as their potential therapeutic applications in the treatment of various diseases.
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-2-(2-chlorophenoxy)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O2/c1-10-13(18)7-5-8-14(10)19-16(20)11(2)21-15-9-4-3-6-12(15)17/h3-9,11H,18H2,1-2H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCDAWJJTYYMRON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C(C)OC2=CC=CC=C2Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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